Monoclinic dibismuth tetraoxide (m-Bi2O4) for piezocatalysis: new use for neglected materials†
Chemical Communications Pub Date: 2021-02-03 DOI: 10.1039/D0CC07064E
Abstract
Piezocatalysis is a promising approach for environmental pollutant removal. Monoclinic dibismuth tetraoxide (m-Bi2O4) was first applied to piezocatalyze organics under ultrasonic vibration. The built-in electric field with ultrasonic stress drives the separation of holes and electrons in m-Bi2O4. Its excellent piezocatalytic activity, reusability and chemical stability make m-Bi2O4 a new candidate of piezocatalysis.
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